2,2,5-Trifluoro-1,3-benzodioxole
Overview
Description
2,2,5-Trifluoro-1,3-benzodioxole is a chemical compound with the molecular formula C7H3F3O2 and a molecular weight of 176.09 . It is a useful building block in the synthesis of various benzodioxole-containing pharmaceutical active compounds .
Molecular Structure Analysis
The molecular structure of 2,2,5-Trifluoro-1,3-benzodioxole consists of a benzodioxole core with three fluorine atoms attached. Two of the fluorine atoms are attached to the same carbon atom (making it a difluoromethyl group), and the third fluorine atom is attached to a different carbon atom .Physical And Chemical Properties Analysis
2,2,5-Trifluoro-1,3-benzodioxole has a refractive index of 1.429 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Organic Synthesis: Building Blocks
2,2,5-Trifluoro-1,3-benzodioxole: serves as a building block in organic synthesis . Its unique structure can be utilized to synthesize various benzodioxole-containing pharmaceutical active compounds. The presence of fluorine atoms can significantly alter the reactivity and stability of these molecules, making them useful intermediates in the synthesis of more complex structures.
Analytical Chemistry: Fluorescence-Based Assays
The compound’s derivatives have been used in developing fluorescence-based assays . These assays are crucial in high-throughput screening for drug discovery, where the fluorescence lifetime of compounds can provide robust readouts against autofluorescent and light-absorbing compounds.
Biochemistry: Enzyme Inhibition
In biochemistry, 2,2,5-Trifluoro-1,3-benzodioxole and its derivatives have been used in the synthesis of enzyme inhibitors . For example, it has been used in the preparation of Kv3 inhibitors and renin inhibitors, which are important in regulating various physiological processes.
Environmental Science: Agrochemicals
The trifluoromethyl group in 2,2,5-Trifluoro-1,3-benzodioxole is of interest in the development of agrochemicals . Fluorinated compounds often exhibit enhanced biological activity and can lead to the development of more effective pesticides and herbicides with potentially lower toxicity profiles.
Pharmaceutical Research: Intermediate for Drug Synthesis
This compound is particularly useful as an intermediate in the synthesis of pharmaceutical products . Its ability to undergo various chemical transformations makes it a valuable precursor in the development of new drugs.
Safety and Handling in Chemical Processes
Due to its chemical properties, 2,2,5-Trifluoro-1,3-benzodioxole requires careful handling and storage. It is used in research settings to develop safety protocols and handling procedures for fluorinated compounds, which are often reactive and require special attention .
Safety and Hazards
The safety data sheet for 2,2,5-Trifluoro-1,3-benzodioxole indicates that it is classified as dangerous according to the GHS classification. The hazard statements include H225 (highly flammable liquid and vapor), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) .
properties
IUPAC Name |
2,2,5-trifluoro-1,3-benzodioxole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F3O2/c8-4-1-2-5-6(3-4)12-7(9,10)11-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNHQSYSJSWODIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)OC(O2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380320 |
Source
|
| Record name | 2,2,5-trifluoro-1,3-benzodioxole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380320 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,5-Trifluoro-1,3-benzodioxole | |
CAS RN |
656-43-9 |
Source
|
| Record name | 2,2,5-Trifluoro-1,3-benzodioxole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=656-43-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2,5-trifluoro-1,3-benzodioxole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10380320 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,5-trifluoro-1,3-dioxaindane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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